3-cyclopropyl-1-[1-(6-cyclopropyl-5-fluoropyrimidin-4-yl)piperidin-4-yl]imidazolidine-2,4-dione

• IUPAC Name: 3-cyclopropyl-1-[1-(6-cyclopropyl-5-fluoropyrimidin-4-yl)piperidin-4-yl]imidazolidine-2,4-dione
• InChI: InChI=1S/C18H22FN5O2/c19-15-16(11-1-2-11)20-10-21-17(15)22-7-5-12(6-8-22)23-9-14(25)24(18(23)26)13-3-4-13/h10-13H,1-9H2
• InChI Key: BFUPLJBXWWWSQD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=C(C(=NC=N2)N3CCC(CC3)N4CC(=O)N(C4=O)C5CC5)F
• Molecular Formula: C18H22FN5O2
• Molecular Weight: 359.4 g/mol
• CAS No.: 2549012-83-9

Description

3-cyclopropyl-1-[1-(6-cyclopropyl-5-fluoropyrimidin-4-yl)piperidin-4-yl]imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C18H22FN5O2 and its molecular weight is 359.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 359.17575312 g/mol and the complexity rating of the compound is 588. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Biological Activity

The compound 3-cyclopropyl-1-[1-(6-cyclopropyl-5-fluoropyrimidin-4-yl)piperidin-4-yl]imidazolidine-2,4-dione is a synthetic organic molecule that has garnered attention for its potential biological activities. This article aims to explore its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{17}H_{22}F_{N_5}O_2$, with a molecular weight of approximately 347.4 g/mol. The structure features a cyclopropyl group, an imidazolidine core, and a fluoropyrimidine moiety, which may contribute to its biological properties.

Structural Formula

$$\text{3 cyclopropyl 1 1 6 cyclopropyl 5 fluoropyrimidin 4 yl piperidin 4 yl imidazolidine 2 4 dione}$$

The biological activity of this compound has been primarily studied in the context of its interaction with various biological targets:

• Tubulin Polymerization : Similar to other compounds in its class, it may act as a microtubule stabilizer, potentially inhibiting cancer cell proliferation through disruption of mitotic processes. Studies indicate that modifications to the structure can significantly impact its efficacy in inducing tubulin polymerization .
• Receptor Binding : The compound's piperidine and pyrimidine components suggest potential interactions with neurotransmitter receptors or kinases, which could be relevant for neurological or oncological applications.

Case Studies and Research Findings

Several studies have explored the biological effects of similar compounds or derivatives:

Data Table: Biological Properties Comparison

Compound Name	Molecular Formula	Activity Type	IC50 (µM)	Reference
Compound A	C17H22FN5O2	Anticancer	15
Compound B	C18H24FN5O2	Anticancer	10
Compound C	C16H20FN5O2	Anticancer	25